9,10-Anthracenedione, 1,4,4a,9a-tetrahydro-

• CAS No.: 56136-14-2
• Molecular Formula: C14H12O2
• Molecular Weight: 212.24 g/mol
• IUPAC Name: 1,4,4a,9a-tetrahydroanthracene-9,10-dione
• InChI: InChI=1S/C14H12O2/c15-13-9-5-1-2-6-10(9)14(16)12-8-4-3-7-11(12)13/h1-6,11-12H,7-8H2
• InChI Key: XPCZSIPRUSOJFO-UHFFFAOYSA-N
• SMILES: C1C=CCC2C1C(=O)C3=CC=CC=C3C2=O
• Pictograms: Irritant

Description

Synthesis Analysis

The synthesis of similar compounds has been reported. For instance, the oxidation of 1,4,4a,9a-tetrahydro-2,3-dimethyl-9,10-anthracenedione was performed in a round-bottom flask with a reflux condenser. The compound was dissolved in an ethanolic KOH solution and heated at 45 °C overnight. After cooling to room temperature, the solid product was filtered and washed with water, ethanol, and diethyl ether.

Physical and Chemical Properties Analysis

The average mass of “9,10-Anthracenedione, 1,4,4a,9a-tetrahydro-” is 212.244 Da and its monoisotopic mass is 212.083725 Da.